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For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the key thermal properties of 2-
Amino-3-Nitrophenol, a significant intermediate in various research and industrial

applications. The document details its melting point and discusses the framework for evaluating

its thermal stability. Standardized experimental protocols for determining these properties are

provided to ensure accurate and reproducible results. Although specific thermal stability data

from advanced techniques like Differential Scanning Calorimetry (DSC) and Thermogravimetric

Analysis (TGA) are not widely published, this guide presents the accepted methodologies for

conducting such critical analyses. A logical workflow for the complete thermal characterization

of a chemical compound is also visually represented.

Introduction
2-Amino-3-Nitrophenol, identified by CAS number 603-85-0, is an aromatic compound with

the chemical formula C₆H₆N₂O₃. The molecule's structure, which includes amino, nitro, and

hydroxyl functional groups, makes it a valuable precursor in the synthesis of various dyes,

pharmaceutical agents, and other specialized chemicals.[1][2] A thorough understanding of the

thermal behavior of 2-Amino-3-Nitrophenol is paramount for ensuring its safe handling,

storage, and effective use in diverse chemical processes. This guide aims to consolidate the
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available data on its melting point and provide a robust framework for assessing its thermal

stability.

Physicochemical and Thermal Data of 2-Amino-3-
Nitrophenol
A summary of the primary physicochemical and thermal properties for 2-Amino-3-Nitrophenol
is presented in the table below for easy reference and comparison.

Property Value

CAS Number 603-85-0[3][4]

Molecular Formula C₆H₆N₂O₃[3][4]

Molecular Weight 154.12 g/mol [1]

Appearance
Red-brown or orange to dark purple crystalline

powder.[5][6]

Melting Point 212-213 °C[1][3][7]

~212 °C[4]

215 °C[6]

220 °C[5]

Melting Point Determination
The melting point of a crystalline solid is a fundamental physical property defined as the

temperature at which it transitions from a solid to a liquid state. This characteristic is widely

used for substance identification and as a primary indicator of purity. For 2-Amino-3-
Nitrophenol, the literature consistently reports a melting point in the range of 212-220 °C.[1][3]

[4][5][6][7]

Experimental Protocol: Capillary Melting Point
Determination
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The capillary method is a standard and widely used technique for determining the melting point

of a solid organic compound.

Apparatus:

Melting point apparatus

Sealed-end capillary tubes

Mortar and pestle

Spatula

Procedure:

Sample Preparation: Ensure the 2-Amino-3-Nitrophenol sample is completely dry and has

a fine, powdered consistency. If the sample consists of large crystals, gently grind it to a

powder using a clean, dry mortar and pestle.[8]

Loading the Capillary Tube: Introduce a small amount of the powdered sample into the open

end of a capillary tube. A sample height of 2-3 mm is ideal.[5]

Packing the Sample: To ensure uniform heating, compact the sample at the bottom of the

tube by tapping the sealed end on a hard surface or by dropping it through a long glass tube.

[1][5]

Measurement:

Insert the loaded capillary tube into the heating block of the melting point apparatus.[5]

If the approximate melting point is known (around 212-220 °C), heat the block rapidly to a

temperature about 15-20 °C below this value.[3][5]

Reduce the heating rate to approximately 1-2 °C per minute to allow for accurate

temperature reading.[3][7]

Carefully observe the sample. Record the temperature at which the first droplet of liquid is

visible (onset of melting) and the temperature at which the entire sample becomes a
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transparent liquid (completion of melting). This temperature range represents the melting

point.[7]

Purity Interpretation: A narrow melting range (e.g., 0.5-1 °C) is characteristic of a pure

substance, whereas a broad melting range often indicates the presence of impurities.[3]

Thermal Stability
Thermal stability is a measure of a substance's resistance to chemical decomposition upon

heating. A high melting point, such as that of 2-Amino-3-Nitrophenol, suggests significant

stability at ambient temperatures. However, for process safety and to define safe operating

limits, it is crucial to understand its stability at elevated temperatures. Advanced

thermoanalytical techniques like Differential Scanning Calorimetry (DSC) and

Thermogravimetric Analysis (TGA) are indispensable for a comprehensive evaluation of

thermal stability.

Note: While specific DSC or TGA data for 2-Amino-3-Nitrophenol is not readily available in

public literature, the following sections provide detailed, standardized protocols for performing

these essential analyses.

Differential Scanning Calorimetry (DSC)
DSC is a powerful thermoanalytical technique that measures the difference in heat flow

required to increase the temperature of a sample and a reference. It is used to detect and

quantify thermal transitions such as melting, crystallization, and decomposition.

Apparatus:

Differential Scanning Calorimeter (DSC)

Sample pans (typically aluminum) and lids

A press to seal the pans

A high-precision analytical balance

A source of inert gas, such as nitrogen
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Procedure:

Sample Preparation: Accurately weigh a small amount of the 2-Amino-3-Nitrophenol
sample (typically 2-10 mg) into a DSC pan.[2]

Encapsulation: Place a lid on the pan and hermetically seal it using a crimping press. An

identical empty, sealed pan should be prepared as a reference.[2]

Instrument Setup:

Place the sample and reference pans in their respective positions within the DSC cell.

Purge the cell with an inert gas (e.g., nitrogen) at a controlled flow rate (e.g., 20-50

mL/min) to create a non-reactive atmosphere.[9]

Thermal Program:

Set the instrument to equilibrate at a starting temperature, for example, 25 °C.

Program the instrument to ramp the temperature at a constant rate, typically 10 °C/min, to

a final temperature that is safely below the expected decomposition point. A preliminary

TGA scan is often advisable to determine this limit.

Data Analysis:

The output is a DSC thermogram, which plots heat flow against temperature.

The melting process will appear as an endothermic peak. The extrapolated onset of this

peak is typically reported as the melting point, and the integrated area of the peak

corresponds to the enthalpy of fusion.

Sharp exothermic events that occur after melting are indicative of decomposition and are

critical for assessing thermal stability.[10]

Thermogravimetric Analysis (TGA)
TGA provides quantitative information on the change in mass of a sample as it is heated at a

controlled rate. This technique is essential for determining the onset temperature of
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decomposition and quantifying mass loss during this process.

Apparatus:

Thermogravimetric Analyzer (TGA)

Sample pans (e.g., platinum or ceramic)

A high-precision analytical balance

A source of inert or reactive gas (e.g., nitrogen or air)

Procedure:

Sample Preparation: Place an accurately weighed sample of 2-Amino-3-Nitrophenol
(typically 5-20 mg) into a TGA sample pan.[11]

Instrument Setup:

Position the sample pan on the TGA's sensitive microbalance.

Select the desired atmosphere. For studying thermal decomposition (pyrolysis), an inert

gas like nitrogen is used. To study oxidative stability, air or oxygen is used. Set a constant

gas flow rate (e.g., 40-60 mL/min).[11][12]

Thermal Program:

Heat the sample from ambient temperature to a sufficiently high temperature (e.g., 600 °C

or higher) at a constant heating rate, such as 10 or 20 °C/min.[11]

Data Analysis:

The TGA curve plots the percentage of the initial sample mass remaining on the y-axis

against the temperature on the x-axis.

A significant and often sharp decrease in mass indicates decomposition. The temperature

at the onset of this mass loss is a critical parameter for defining the material's thermal

stability.[6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1277897?utm_src=pdf-body
https://infinitalab.com/blogs/thermogravimetric-analysis-tga-guide/
https://infinitalab.com/blogs/thermogravimetric-analysis-tga-guide/
https://www.s4science.at/wordpress/wp-content/uploads/2018/10/TGA-Beginners-Guide.pdf
https://infinitalab.com/blogs/thermogravimetric-analysis-tga-guide/
https://aurigaresearch.com/pharmaceutical-testing/thermogravimetric-analysis-tga/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1277897?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mandatory Visualization
The diagram below outlines a logical and systematic workflow for the comprehensive thermal

characterization of a chemical compound like 2-Amino-3-Nitrophenol, from initial sample

handling to final data analysis.

1. Sample Preparation

2. Analytical Procedures

3. Data Interpretation & Reporting

Obtain High-Purity Sample

Dry Sample Thoroughly

Grind to a Fine, Homogeneous Powder

Melting Point Determination
(Capillary Method)

Differential Scanning Calorimetry (DSC)
(Inert Atmosphere)

Thermogravimetric Analysis (TGA)
(Inert & Oxidative Atmospheres)

Determine Melting Range
Assess Purity

Identify Melting Onset (Tm)
Calculate Enthalpy of Fusion (ΔHf)
Detect Decomposition Exotherms

Determine Decomposition Onset (Td)
Analyze Mass Loss Steps

Quantify Final Residue

Comprehensive Thermal Analysis Report
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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